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Compound of Interest

Compound Name: BMS-986020

Cat. No.: B606280 Get Quote

For researchers, scientists, and drug development professionals engaged in studies involving

the investigational compound BMS-986020, adherence to stringent safety and disposal

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the responsible handling and

elimination of this substance.

Immediate Safety and Handling Protocols
Before commencing any procedure, it is crucial to consult the Safety Data Sheet (SDS) for

BMS-986020. While a specific, publicly accessible SDS for this compound is not readily

available, general safety precautions for potent, research-grade pharmaceutical compounds

should be strictly followed.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory when

handling BMS-986020. This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A fully buttoned lab coat to protect from skin contact.

Respiratory Protection: A properly fitted respirator may be necessary for handling the

powdered form or when generating aerosols.
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Engineering Controls: All handling of BMS-986020 should occur within a certified chemical

fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedure
The proper disposal of BMS-986020 is a critical step in maintaining a safe laboratory

environment and complying with regulatory standards. The following procedure outlines the

recommended steps for the disposal of both solid waste and contaminated solutions.

Segregation of Waste: All materials that have come into contact with BMS-986020 must be

segregated as hazardous waste. This includes:

Unused or expired compound.

Contaminated labware (e.g., vials, pipette tips, weighing boats).

Contaminated PPE (gloves, disposable lab coats).

Solutions containing BMS-986020.

Solid Waste Disposal:

Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with the chemical properties of

BMS-986020.

The label should clearly state "Hazardous Waste" and include the name "BMS-986020."

Liquid Waste Disposal:

Aqueous and solvent-based solutions containing BMS-986020 should be collected in

separate, designated hazardous waste containers.

Do not mix incompatible waste streams.

Containers should be sealed to prevent evaporation and spills.
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Clearly label the container with "Hazardous Waste," the name "BMS-986020," and the

solvent system used.

Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces and equipment that may have come into

contact with BMS-986020.

Use a suitable decontamination solution as recommended by your institution's safety

office.

Collect all cleaning materials (e.g., wipes, paper towels) as hazardous solid waste.

Arrangement for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Ensure all necessary paperwork is completed in accordance with local, state, and federal

regulations.

Quantitative Data Summary
While specific quantitative data on the disposal of BMS-986020 is not publicly available, the

following table summarizes key physical and chemical properties relevant to its handling and

safety.

Property Value

Molecular Formula C₂₉H₂₆N₂O₅

Molecular Weight 482.53 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Temperature
Room temperature for months, or -20°C for 3

years
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BMS-986020.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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